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Compound of Interest

Compound Name: Ethyl vinyl sulfide

Cat. No.: B1216831

Essential Safety and Handling Guide for Ethyl Vinyl
Sulfide

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Ethyl vinyl sulfide in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development.

Chemical Safety Information
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Property

Value

Chemical Name

Ethyl vinyl sulfide

CAS Number 627-50-9

Molecular Formula C4H8S

Molecular Weight 88.17 g/mol
Appearance Colorless liquid
Boiling Point 91-92 °C

Flash Point -6 °C (closed cup)
Density 0.869 g/mL at 25 °C

GHS Hazard Class

Flammable liquids, Category 2

Hazard Statement

H225: Highly flammable liquid and vapor[1][2][3]
[4]

Signal Word

Danger[1][2][4]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling Ethyl vinyl sulfide.

The following PPE is mandatory:

Eye and Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or

NIOSH (US) standards.[1] A face shield is also recommended for additional protection

against splashes.[2]

Hand Protection: Chemical-resistant gloves must be worn.[1][2] Nitrile gloves offer good

resistance to many solvents.[5] Always inspect gloves for integrity before use and dispose of

them in accordance with laboratory safety protocols after handling the chemical.[2]

o Skin and Body Protection: Wear fire/flame resistant and impervious clothing.[1] A chemical-

resistant apron is also recommended.[6] Ensure all skin is covered.
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» Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, a full-
face respirator with appropriate cartridges (e.g., type ABEK EN14387) should be used.[2]
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[6][7]

Operational Plan: Step-by-Step Handling Procedures

1. Receiving and Inspection:
» Upon receipt, visually inspect the container for any signs of damage or leakage.

 Verify that the container is properly labeled with the chemical name, CAS number, and
hazard pictograms.

o Transport the container to the designated storage area, minimizing agitation.
2. Storage:

» Store Ethyl vinyl sulfide in a cool, dry, and well-ventilated area away from heat, sparks,
open flames, and other ignition sources.[1][4][6]

e The storage area should be a designated flammables cabinet or room.
o Keep the container tightly closed when not in use.[1][4]

o Ensure proper grounding and bonding of the container and receiving equipment to prevent
static discharge.[1][4][7]

3. Handling and Use:

 All handling of Ethyl vinyl sulfide must be conducted within a certified chemical fume hood
to minimize inhalation exposure.[6][7]

e Use non-sparking tools and explosion-proof equipment.[1][4][7]
» Avoid contact with skin and eyes.[6][7]

e Do not eat, drink, or smoke in the handling area.[7]
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Wash hands thoroughly after handling.[2][6]

N

. Accidental Release:

In case of a spill, immediately evacuate the area and remove all ignition sources.[2][6]

Ventilate the area.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed, labeled container for disposal.[6]

For large spills, contain the spill and follow institutional emergency procedures.

Do not allow the chemical to enter drains or waterways.[2][7]

Emergency First Aid Procedures

 Inhalation: Move the person to fresh air.[1][2] If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration.[1][2][8] Seek immediate medical attention.

[1](216]

» Skin Contact: Immediately remove all contaminated clothing.[1][4] Rinse the affected skin
with plenty of water for at least 15 minutes.[6] Seek medical attention.[2][6]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.[1][6]

 Ingestion: Do NOT induce vomiting.[2][6] If the person is conscious, rinse their mouth with
water.[2][6] Never give anything by mouth to an unconscious person.[2][6] Seek immediate
medical attention.[2][6][8]

Disposal Plan

o Waste Collection: All waste contaminated with Ethyl vinyl sulfide, including empty
containers, used gloves, and absorbent materials, must be collected in a dedicated, properly
labeled, and sealed hazardous waste container.
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+ Waste Disposal: Dispose of the hazardous waste through a licensed chemical waste
disposal company.[1] Follow all local, state, and federal regulations for hazardous waste

disposal.[1] Do not dispose of it down the drain.[2][7] Empty containers may retain product
residue and should be treated as hazardous.[6]

Workflow Diagrams

Ethyl Vinyl Sulfide Handling and Emergency Workflow

Standard Handling Procedure Emergency Procedures

1. Receive & Inspect Spill Occurs Personnel Exposure
| |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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